3-PHENYLPROPYL ACETATE
3-PHENYLPROPYL ACETATE
3-Phenylpropyl acetate, also known as hydrocinnamyl acetate or benzenepropanol, 1-acetate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 3-Phenylpropyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-phenylpropyl acetate is primarily located in the membrane (predicted from logP). 3-Phenylpropyl acetate is a sweet, balsam, and bitter tasting compound that can be found in a number of food items such as fruits, ceylon cinnamon, chinese cinnamon, and alcoholic beverages. This makes 3-phenylpropyl acetate a potential biomarker for the consumption of these food products.
3-phenylpropyl acetate is the acetate ester of 3-phenylpropan-1-ol. It has a role as a metabolite and a fragrance. It is a member of benzenes and an acetate ester.
3-phenylpropyl acetate is the acetate ester of 3-phenylpropan-1-ol. It has a role as a metabolite and a fragrance. It is a member of benzenes and an acetate ester.
Brand Name:
Vulcanchem
CAS No.:
122-72-5
VCID:
VC0089845
InChI:
InChI=1S/C11H14O2/c1-10(12)13-9-5-8-11-6-3-2-4-7-11/h2-4,6-7H,5,8-9H2,1H3
SMILES:
CC(=O)OCCCC1=CC=CC=C1
Molecular Formula:
C11H14O2
Molecular Weight:
178.23 g/mol
3-PHENYLPROPYL ACETATE
CAS No.: 122-72-5
Main Products
VCID: VC0089845
Molecular Formula: C11H14O2
Molecular Weight: 178.23 g/mol
| CAS No. | 122-72-5 |
|---|---|
| Product Name | 3-PHENYLPROPYL ACETATE |
| Molecular Formula | C11H14O2 |
| Molecular Weight | 178.23 g/mol |
| IUPAC Name | 3-phenylpropyl acetate |
| Standard InChI | InChI=1S/C11H14O2/c1-10(12)13-9-5-8-11-6-3-2-4-7-11/h2-4,6-7H,5,8-9H2,1H3 |
| Standard InChIKey | JRJGKUTZNBZHNK-UHFFFAOYSA-N |
| SMILES | CC(=O)OCCCC1=CC=CC=C1 |
| Canonical SMILES | CC(=O)OCCCC1=CC=CC=C1 |
| Density | d254 1.01 1.011-1.020 |
| Physical Description | Colourless liquid, floral spicy odou |
| Description | 3-Phenylpropyl acetate, also known as hydrocinnamyl acetate or benzenepropanol, 1-acetate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 3-Phenylpropyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-phenylpropyl acetate is primarily located in the membrane (predicted from logP). 3-Phenylpropyl acetate is a sweet, balsam, and bitter tasting compound that can be found in a number of food items such as fruits, ceylon cinnamon, chinese cinnamon, and alcoholic beverages. This makes 3-phenylpropyl acetate a potential biomarker for the consumption of these food products. 3-phenylpropyl acetate is the acetate ester of 3-phenylpropan-1-ol. It has a role as a metabolite and a fragrance. It is a member of benzenes and an acetate ester. |
| Solubility | insoluble in water; soluble in oils miscible (in ethanol) |
| Synonyms | 3-phenylpropyl acetate |
| PubChem Compound | 31226 |
| Last Modified | Nov 11 2021 |
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